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Compound of Interest

Compound Name: Eisenlactat

Cat. No.: B12335291 Get Quote

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Einleitung
Eisen ist ein lebenswichtiger Mikronährstoff für Säugetierzellen und spielt eine entscheidende

Rolle bei einer Vielzahl von zellulären Prozessen, einschließlich Sauerstofftransport, DNA-

Synthese und zellulärer Atmung.[1] Die Aufnahme und der Metabolismus von Eisen werden

streng reguliert, um eine ausreichende Versorgung sicherzustellen und gleichzeitig die mit

einem Eisenüberschuss verbundene Toxizität zu verhindern. Eisenlactat, ein Eisensalz der

Milchsäure, wird als Eisenergänzungsmittel verwendet, und das Verständnis seiner zellulären

Aufnahme ist für die Optimierung seiner therapeutischen Verwendung von entscheidender

Bedeutung. Dieser Leitfaden bietet einen detaillierten technischen Überblick über die

Kernmechanismen der Eisenlactataufnahme in Säugetierzellen, einschließlich der beteiligten

Haupttransporter, der regulatorischen Signalwege und detaillierter experimenteller Protokolle

zur Untersuchung dieser Prozesse.

Mechanismen der Eisenlactat-Aufnahme
Die vorherrschende Hypothese zur Aufnahme von Eisenlactat legt nahe, dass die Verbindung

im extrazellulären Milieu in zweiwertiges Eisen (Fe²⁺) und Lactationen dissoziiert. Das

freigesetzte Fe²⁺ wird dann über etablierte Wege für Nicht-Transferrin-gebundenes Eisen

(NTBI) in die Zelle transportiert.
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Die zentrale Rolle des Divalenten Metalltransporters 1
(DMT1)
Der primäre Transporter, der für die Aufnahme von Fe²⁺ in Säugetierzellen verantwortlich ist, ist

der Divalente Metalltransporter 1 (DMT1), auch bekannt als SLC11A2.[2][3][4][5] DMT1 ist ein

integrales Membranprotein, das den kotransport von Fe²⁺ und Protonen über die Zellmembran

vermittelt.[6] Studien an Caco-2-Zellen, einer etablierten In-vitro-Modelllinie für menschliche

Darmepithelzellen, haben gezeigt, dass diese Zellen eine größere Fähigkeit haben, Eisen aus

Eisenlactat im Vergleich zu anderen Metall-Lactaten und mit Citrat komplexiertem Eisen zu

importieren.[7] Obwohl spezifische kinetische Daten für Eisenlactat rar sind, deuten Studien

mit anderen Eisenverbindungen in Caco-2-Zellen darauf hin, dass die Aufnahme von Fe²⁺

durch DMT1 ein sättigbarer Prozess ist.[8]

Intrazellulärer Eisentransport und -metabolismus
Nach dem Eintritt in das Zytosol gelangt das Eisen in den labilen Eisenpool (LIP), wo es von

intrazellulären Chaperonen gebunden wird, um seine Reaktivität zu steuern und es zu seinen

Bestimmungsorten zu transportieren.[9] Das Eisen kann dann für verschiedene zelluläre

Prozesse verwendet werden, wie z. B. die Synthese von Häm- und Eisen-Schwefel-Clustern in

den Mitochondrien, oder es kann in Ferritin, dem primären Eisenspeicherprotein, gespeichert

werden.[2][9]

Quantitative Daten zur Eisenaufnahme
Obwohl spezifische kinetische Parameter (Km, Vmax) für die Aufnahme von Eisenlactat in der

wissenschaftlichen Literatur nicht umfassend dokumentiert sind, können wir Daten aus Studien

mit anderen Eisenformen in relevanten Zellmodellen wie Caco-2 zusammenstellen, um einen

vergleichenden Überblick zu geben.

Tabelle 1: Vergleichende Eisenaufnahme in Caco-2-Zellen
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[12]

Anmerkung: Die Daten für Eisenlactat sind qualitativ. Quantitative kinetische Studien, die Km

und Vmax für die Eisenlactataufnahme durch DMT1 bestimmen, sind erforderlich, um die

Kinetik vollständig zu verstehen.

Signalwege und Regulierung
Die Aufnahme und der Metabolismus von Eisen werden durch ein komplexes Netzwerk von

Signalwegen auf zellulärer und systemischer Ebene streng reguliert.

Das IRP/IRE-System: Zelluläre Eisen-Homöostase
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Auf zellulärer Ebene wird die Eisenhomöostase hauptsächlich durch das Eisen-regulatorische

Protein (IRP)/Eisen-responsive Element (IRE)-System gesteuert.[1][2] Bei Eisenmangel binden

IRPs an IREs in den mRNAs von Proteinen, die am Eisenstoffwechsel beteiligt sind.[13] Dies

führt zu einer erhöhten Translation des Transferrin-Rezeptors 1 (TfR1) und des DMT1, was die

Eisenaufnahme fördert, und zu einer verringerten Translation von Ferritin, was die

Eisenspeicherung reduziert.[3]

Lactat-vermittelte Regulierung
Jüngste Forschungen haben eine Rolle für Lactat bei der Regulierung der systemischen

Eisenhomöostase aufgedeckt. Es wurde gezeigt, dass Lactat die Expression von Hepcidin,

dem wichtigsten zirkulierenden Regulator des Eisenstoffwechsels, erhöht.[11][14] Lactat bindet

an die lösliche Adenylylcyclase (sAC) und aktiviert diese, was zu einem Anstieg des zyklischen

AMP (cAMP) und einer verstärkten Signalübertragung über den BMP-Signalweg (Bone

Morphogenetic Protein) führt, was wiederum die Hepcidin-Expression stimuliert.[11][14]

Hepcidin induziert dann den Abbau von Ferroportin, dem einzigen bekannten Eisen-Efflux-

Transporter, und reduziert so die Eisenfreisetzung aus den Zellen in den Kreislauf.[14]

Visualisierung von Signalwegen
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1. Caco-2-Zellen aussäen
und differenzieren (14-21 Tage)

3. Zellen mit Eisenlactat
inkubieren

2. Eisenlactat-Lösungen
vorbereiten

4. Zellen waschen und lysieren

5a. Ferritin-ELISA 5b. Kolorimetrischer Eisen-Assay 6. Protein-Assay

7. Daten normalisieren und analysieren
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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